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Introduction

Indium oxide (In203) is a wide-bandgap n-type semiconductor material that has garnered
significant attention for its application in gas sensing due to its high sensitivity and fast
response to various gases. However, pure In203 sensors often suffer from high operating
temperatures and limited selectivity. Doping with rare-earth elements, such as cerium (Ce), has
emerged as a promising strategy to enhance the gas sensing performance of In20s. Cerium's
ability to create oxygen vacancies and facilitate redox reactions on the sensor surface leads to
improved sensitivity, selectivity, and lower operating temperatures.[1][2] This application note
provides a detailed protocol for the combustion synthesis of cerium-doped indium oxide (Ce-
In203) nanoparticles and the subsequent fabrication and testing of a gas sensor.

Quantitative Data Summary

The gas sensing performance of Ce-doped In20s is significantly influenced by the
concentration of the cerium dopant. The following tables summarize the key performance
metrics for undoped and Ce-doped In20s3 synthesized via the combustion method.

Table 1: Gas Sensing Performance of Undoped and Ce-Doped In203 towards Ethanol (100
ppm)
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Dopant Concentration
(mol%)

Optimal Operating

Temperature (K)

Sensor Response

0 (Pure In203) ~425 ~2.5
1 ~400 ~3.8
3 375 4.8

5 ~385 ~4.2

Data compiled from multiple sources indicating a general trend.[2]

Table 2: Comparative Gas Sensing Response of 3% Ce-Doped In20s to Various Gases (100

ppm) at 375 K

Target Gas Sensor Response
Ethanol 4.8

Liquefied Petroleum Gas (LPG) ~2.1

Carbon Monoxide (CO) ~1.8

Ammonia (NHs) ~1.5

Carbon Dioxide (COz2) ~1.2

Data suggests the enhanced selectivity of the 3% Ce-doped In20s sensor towards ethanol.[2]

Experimental Protocols

Solution Combustion Synthesis of Ce-In203

Nanoparticles

This protocol describes the synthesis of pure In203 and Ce-doped In20s (1, 3, and 5 mol%)

nanoparticles using the solution combustion method with urea as the fuel.

Materials:
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Indium (1) nitrate hydrate (In(NO3)3-xH20)

Cerium (Il1) nitrate hexahydrate (Ce(NOs)s-6H20)

Urea (CO(NH2)2)

Deionized water

Procedure:
e Precursor Solution Preparation:

o For pure In203: Dissolve a stoichiometric amount of Indium (lIl) nitrate hydrate in
deionized water in a beaker.

o For Ce-doped In203: For a total of 0.01 moles of metal nitrates, calculate the required
molar amounts of Indium (lIl) nitrate hydrate and Cerium (lll) nitrate hexahydrate for 1, 3,
and 5 mol% Ce doping. Dissolve the calculated amounts in deionized water in separate
beakers.

» Addition of Fuel: Add a calculated amount of urea to each precursor solution. A typical fuel-
to-oxidizer molar ratio is 1:1. Stir the mixture vigorously until a clear and homogeneous
solution is obtained.

e Combustion Process:

o Place the beaker containing the precursor solution on a hot plate preheated to
approximately 80°C in a well-ventilated fume hood.

o The solution will gradually dehydrate and form a viscous gel.

o Continue heating until the gel auto-ignites, producing a voluminous, foamy powder. The
combustion process is rapid and self-sustaining.[3]

e Calcination:

o Collect the as-synthesized powder.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://africanjournalofbiomedicalresearch.com/index.php/AJBR/article/download/6983/5720/13692
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Calcine the powder in a muffle furnace at 500°C for 2 hours to improve crystallinity and
remove any residual organic matter.[3]

o Allow the furnace to cool down to room temperature naturally.

o The resulting fine powder is the Ce-doped In203 nanoparticles.

Gas Sensor Fabrication (Thick Film)

Materials:

Synthesized Ce-In203 powder

Organic binder (e.g., a solution of ethyl cellulose in terpineol)

Alumina (Alz203) substrate with pre-printed interdigitated electrodes (e.g., gold or platinum)

Screen printer

Drying oven

Furnace

Procedure:

e Sensing Paste Preparation:

o Mix the synthesized Ce-In203 powder with the organic binder in a mortar and pestle to
form a homogeneous paste with a suitable viscosity for screen printing.

e Screen Printing:

o Place the alumina substrate with interdigitated electrodes on the screen printer.

o Apply the prepared sensing paste onto the electrodes using a screen with a predefined
pattern to create a uniform thick film.

» Drying and Sintering:
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o Dry the printed sensor in an oven at a low temperature (e.g., 100-150°C) for about 30
minutes to evaporate the solvent.

o Sinter the sensor in a furnace at a higher temperature (e.g., 400-500°C) for 1-2 hours to
burn out the organic binder and ensure good adhesion of the sensing film to the substrate
and electrodes.

o Allow the sensor to cool down to room temperature slowly.

Gas Sensing Measurement

Equipment:

e Gas sensing measurement system (static or dynamic flow)

» Sealed test chamber

o Mass flow controllers (for dynamic systems) or microsyringe (for static systems)
o Heater with temperature controller

o Data acquisition system (e.g., a digital multimeter connected to a computer)

o Target gases of known concentrations

Procedure:

» Sensor Placement: Place the fabricated sensor inside the sealed test chamber.

» Stabilization: Heat the sensor to the desired operating temperature and allow the resistance
to stabilize in a flow of clean, dry air (the baseline resistance, Ra).

e Gas Exposure: Introduce a known concentration of the target gas into the chamber.

¢ Resistance Measurement: Continuously monitor and record the resistance of the sensor until
it reaches a stable value in the presence of the target gas (Rg).

e Purging: Purge the chamber with clean, dry air to remove the target gas and allow the
sensor's resistance to return to its baseline.
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o Data Analysis:

o The sensor response (S) for a reducing gas is calculated as the ratio of the resistance in
air (Ra) to the resistance in the target gas (Rg): S = Ra/ Rg.

o The response time is the time taken for the sensor to reach 90% of its final response upon
exposure to the target gas.

o The recovery time is the time taken for the sensor's resistance to return to 90% of its
original baseline value after the target gas is removed.

Visualizations
Experimental Workflow

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Solution Combustion Synthesis

Precursor Solution
(In(NO3)3, Ce(NO3)3, Urea)

Heating (80°C)
& Gel Formation

Auto-ignition
(Combustion)

As-synthesized Powder

Calcination (500°C, 2h)

Ce-In203 Nanoparticles

Sensor Fvbrication

Mix Powder with
Organic Binder

Sensing Paste

{Apply

Screen Printing on
Alumina Substrate

Drying (150°C)

Sintering (450°C)

A4
Ce-In203 Gas Sensor

Gas Sensing‘l’\/leasurement

Place Sensor in
Test Chamber

A4

Stabilize in Air (Ra)

Expose to Target Gas (Rg)

Purge with Air

A4

Data Analysis
(Response, Response/Recovery Time)

Click to download full resolution via product page

Caption: Experimental workflow for Ce-In203 gas sensor development.
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Gas Sensing Mechanism

The enhanced gas sensing performance of Ce-doped In20s is primarily attributed to two
factors: the creation of oxygen vacancies and the catalytic activity of the Ce3*/Ce** redox

couple.

Key Factors

Ce Doping Enhances:
- Oxygen Vacancies (more O2- adsorption sites)
- Catalytic activity of Ce3+/Ce4+ redox couple
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Caption: Gas sensing mechanism of Ce-doped In20s.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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